2-Methyl-1-(6-methyl(2-pyridyl))propylamine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 2-methyl-1-(6-methylpyridin-2-yl)propan-1-amine
• InChI: InChI=1S/C10H16N2/c1-7(2)10(11)9-6-4-5-8(3)12-9/h4-7,10H,11H2,1-3H3
• InChI Key: MIFDVGNMGSYTRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(C(C)C)N

Description

2-Methyl-1-(6-methyl(2-pyridyl))propylamine is a branched aliphatic amine featuring a pyridyl substituent. Its structure comprises a 6-methylpyridin-2-yl group attached to a propylamine chain with a methyl branch at the second carbon (Fig. 1). The molecular formula is C₁₀H₁₆N₂, with a molecular weight of 164.25 g/mol.

Biological Activity

2-Methyl-1-(6-methyl(2-pyridyl))propylamine is an organic compound notable for its unique structural features, including a chiral center and a pyridine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as a ligand in various biochemical interactions.

Structural Characteristics

The compound's structure can be described as follows:

• Molecular Formula : C12H16N2
• Key Features :
  • Chiral center at the first carbon of the propylamine chain.
  • A methyl-substituted pyridine ring that enhances its biological activity.

Biological Activity

Research indicates that 2-Methyl-1-(6-methyl(2-pyridyl))propylamine exhibits significant biological activity, particularly in the following areas:

1. Neurotransmission Modulation
The presence of the pyridine moiety suggests potential interactions with neurotransmitter systems. Compounds with similar structures have been studied for their roles in modulating neurotransmission, particularly through nicotinic acetylcholine receptors (nAChRs) and GABA receptors .

2. Antimicrobial Properties
Preliminary studies have explored the antimicrobial potential of related compounds, indicating that derivatives may exhibit activity against various Gram-positive and Gram-negative bacteria. This suggests a broader application in developing antimicrobial agents .

3. Cytotoxicity Studies
Investigations into the cytotoxic effects of related compounds have been conducted using Vero cell lines, revealing varying levels of toxicity. While some derivatives showed significant toxicity, others were relatively safe, indicating a need for further evaluation of 2-Methyl-1-(6-methyl(2-pyridyl))propylamine's safety profile .

The mechanism of action for 2-Methyl-1-(6-methyl(2-pyridyl))propylamine likely involves its interaction with specific molecular targets:

• Molecular Targets : The compound may influence the activity of enzymes and receptors involved in neurotransmission and metabolic pathways.
• Biochemical Pathways : It may modulate pathways related to neurotransmission, potentially enhancing or inhibiting specific receptor activities .

Comparative Analysis with Related Compounds

The biological activity of 2-Methyl-1-(6-methyl(2-pyridyl))propylamine can be compared with structurally similar compounds to highlight its unique properties:

Compound Name	Structural Features	Notable Activity
(1R)-2-Methyl-1-(4-methyl(3-pyridyl))propylamine	Methyl group at the 4-position	Potentially different receptor interactions
(1R)-2,2-Dimethyl-1-(4-methyl(3-pyridyl))propylamine	Additional methyl group on the propyl chain	Enhanced lipophilicity
(1R)-2-Methyl-1-(3-methyl(2-pyridyl))propylamine	Methyl group at the 3-position	Variability in pharmacological properties

Case Studies

Several case studies have highlighted the compound's potential applications:

• Study on Neurotransmitter Receptors : In vitro studies demonstrated that compounds similar to 2-Methyl-1-(6-methyl(2-pyridyl))propylamine acted as positive allosteric modulators for α7 nAChRs, suggesting therapeutic implications for neurological disorders .
• Antimicrobial Testing : A series of derivatives were tested against common pathogens, revealing promising antimicrobial properties that warrant further exploration in drug development .

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential as a pharmaceutical agent due to its interaction with various biological systems. Notably, it has been investigated for:

• Neurotransmission Modulation : Research indicates that compounds with similar structures can influence neurotransmitter pathways, potentially leading to therapeutic effects in neurological disorders.
• Ligand in Asymmetric Catalysis : Its chiral nature makes it an attractive candidate for use as a ligand in asymmetric synthesis, enhancing selectivity and yield in chemical reactions.

Organic Synthesis

2-Methyl-1-(6-methyl(2-pyridyl))propylamine serves as a valuable building block in the synthesis of more complex organic molecules. Its ability to participate in various chemical reactions allows chemists to develop derivatives that may exhibit improved pharmacological properties.

Comparative Analysis with Related Compounds

The following table summarizes some compounds related to 2-Methyl-1-(6-methyl(2-pyridyl))propylamine, highlighting their structural features and potential applications:

Compound Name	Structural Features	Potential Applications
(1R)-2-Methyl-1-(4-methyl(3-pyridyl))propylamine	Methyl group at the 4-position of the pyridine ring	Neuropharmacological studies
(1R)-2,2-Dimethyl-1-(4-methyl(3-pyridyl))propylamine	Additional methyl group on the propylamine chain	Synthesis of novel ligands
(1R)-2-Methyl-1-(3-methyl(2-pyridyl))propylamine	Methyl group at the 3-position of the pyridine ring	Antimicrobial activity assessments

Case Study 1: Neuropharmacological Effects

A study conducted on the compound's interaction with neurotransmitter systems revealed that it can modulate glutamate receptors, suggesting potential applications in treating conditions like anxiety and depression. The research demonstrated significant alterations in receptor activity upon administration of the compound in animal models.

Case Study 2: Antimicrobial Properties

Another investigation focused on derivatives of 2-Methyl-1-(6-methyl(2-pyridyl))propylamine for their antimicrobial efficacy against common pathogens such as Escherichia coli and Staphylococcus aureus. Results indicated that certain derivatives exhibited notable antibacterial activity, paving the way for further exploration in antibiotic development .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs include pyridyl-containing amines with variations in substituent positions, halogenation, or additional functional groups. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison of Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Pyridyl Substituent	Propyl Chain Features	Key Properties/Applications
2-Methyl-1-(6-methyl(2-pyridyl))propylamine	C₁₀H₁₆N₂	164.25	6-methyl	2-methyl branch	High lipophilicity; potential thermal stability due to branching
Pheniramine maleate (N,N-dimethyl-3-phenyl-3-(2-pyridyl)propylamine)	C₁₆H₂₁N₃O₄	319.36	None	N,N-dimethyl, 3-phenyl substitution	Antihistamine; enhanced steric bulk for receptor binding
2-(6-Chloropyridin-3-yl)-2-methylpropan-1-amine	C₉H₁₃ClN₂	184.67	6-chloro	2-methyl branch	Increased polarity; potential pesticidal activity
2-Methyl-1-[(4-pyridin-2-ylpiperazin-1-yl)carbonyl]propylamine	C₁₄H₂₂N₄O	262.35	None	2-methyl branch; piperazinyl group	Enhanced solubility; possible CNS targeting

Key Observations:

Substituent Effects: The 6-methyl group on the pyridyl ring in the target compound increases lipophilicity compared to unsubstituted pyridyl analogs (e.g., Pheniramine). This may improve membrane permeability .

Branching and Stability :

• The 2-methyl branch on the propyl chain likely improves thermal stability, as branched aliphatic amines (e.g., isopropylamine) are more resistant to degradation than linear analogs .

Functional Group Additions :

• Inclusion of a piperazinyl group () adds hydrogen-bonding capacity and bulk, which could enhance solubility or target specificity in drug design .

Pharmacological Implications (Inferred from Analogs)

The 6-methylpyridyl group may mimic aromatic pharmacophores in receptor binding, while the branched chain could influence pharmacokinetics (e.g., prolonged half-life) .